N-(6-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-naphthalen-1-ylacetamide

• IUPAC Name: N-(6-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C22H15FN2OS/c1-2-12-25-19-11-10-17(23)14-20(19)27-22(25)24-21(26)13-16-8-5-7-15-6-3-4-9-18(15)16/h1,3-11,14H,12-13H2
• InChI Key: HIRCIXLPVHYZCK-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H15FN2OS
• Molecular Weight: 374.4 g/mol
• CAS No.: 865181-61-9

Description

N-(6-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-naphthalen-1-ylacetamide is a useful research compound. Its molecular formula is C22H15FN2OS and its molecular weight is 374.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research by Ekennia et al. (2018) focused on the synthesis of novel heterocyclic ligands, including compounds related to the benzothiazolyl group. Their study explored the characterization and biological activities of these ligands, providing insights into the structural properties and potential applications of such compounds (Ekennia et al., 2018).

Chemosensor Development

Vijayakumar et al. (2020) synthesized a naphthalene-based chemosensor, which is relevant to the study of benzothiazolyl derivatives. Their research contributes to the understanding of how such compounds can be used in the detection of ions, indicating potential applications in analytical chemistry (Vijayakumar et al., 2020).

Antimicrobial Activity

Evren et al. (2020) explored the antimicrobial activity of N-(naphthalen-1-yl)propanamide derivatives, which shares a structural resemblance with the compound . Their findings on the antimicrobial properties of these compounds could suggest potential applications in medical research and drug development (Evren et al., 2020).

Photoreactive Properties

Seki et al. (2008) studied the photoreactions of compounds including the benzothiazolyl group. This research is significant in understanding the reactivity of such compounds under UV-irradiation, which could have implications in photochemistry and materials science (Seki et al., 2008).

Anti-Parkinson's Activity

Gomathy et al. (2012) investigated the anti-Parkinson's activity of naphthalen-1-yl acetamide derivatives, which could inform the potential neurological applications of similar compounds (Gomathy et al., 2012).

Metabolic Stability in Drug Development

Stec et al. (2011) researched the metabolic stability of similar compounds in drug development, particularly focusing on their interaction with enzymes like PI3Kα and mTOR. This study is relevant for understanding the pharmacokinetic properties of benzothiazolyl derivatives (Stec et al., 2011).